(2E)-1,3-Bis(2-methylphenyl)prop-2-en-1-one

• IUPAC Name: (E)-1,3-bis(2-methylphenyl)prop-2-en-1-one
• InChI: InChI=1S/C17H16O/c1-13-7-3-5-9-15(13)11-12-17(18)16-10-6-4-8-14(16)2/h3-12H,1-2H3/b12-11+
• InChI Key: HQYVQVFVRYZQCH-VAWYXSNFSA-N
• Canonical SMILES: CC1=CC=CC=C1C=CC(=O)C2=CC=CC=C2C
• Isomeric SMILES: CC1=CC=CC=C1/C=C/C(=O)C2=CC=CC=C2C
• Molecular Formula: C17H16O
• Molecular Weight: 236.31 g/mol

Description

“(2E)-1,3-Bis(2-methylphenyl)prop-2-en-1-one” is a type of organic compound that belongs to the family of chalcones. Chalcones are open-chain flavonoids in which two aromatic rings are joined by a three-carbon chain.

Molecular Structure Analysis

The molecular structure of similar compounds is often elucidated using single-crystal X-ray diffraction technique. The molecular geometry and vibrational frequencies (FT-IR) of these compounds are calculated using the DFT/ (B3LYP) method with 6-311++ G (d, p) basis set.

Physical And Chemical Properties Analysis

A study of mechanical properties of prop-2-en-1-one based compounds using molecular dimension simulations was investigated. Several mechanical properties have been calculated such as elastic constant tensors, shear modulus, bulk modulus, Young’s modulus and Poisson’s ratio.

Scientific Research Applications

Single Crystal Diffraction Technique

Another compound, (2E)-3-(2,6-dichlorophenyl)-1-(4-methoxyphenyl)prop-2-en-1-one , has been characterized using single crystal diffraction. . This technique provides detailed information about the crystal lattice and molecular arrangement.

Bis-Chalcone Synthesis

A bis-chalcone, (2E,2’E)-3,3’-(1,4-phenylene)bis(1-(2,5-dimethylfuran-3-yl)prop-2-en-1-one) , was synthesized by reacting 3-acetyl-2,5-dimethylfuran with terephthalaldehyde. .